Cas no 1261759-95-8 (3-Bromo-5'-(difluoromethoxy)-2'-methoxypropiophenone)

• Product Name: 3-Bromo-5'-(difluoromethoxy)-2'-methoxypropiophenone
• CAS No: 1261759-95-8
• MF: C₁₁H₁₁BrF₂O₃
• MW: 309.104049921036
• CID: 4989459
• Update Time: 2025-08-02

3-Bromo-5'-(difluoromethoxy)-2'-methoxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5'-(difluoromethoxy)-2'-methoxypropiophenone

• Inchi： 1S/C11H11BrF2O3/c1-16-10-3-2-7(17-11(13)14)6-8(10)9(15)4-5-12/h2-3,6,11H,4-5H2,1H3
• InChI Key： CHOVLRTUDKKNLR-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=C(C=CC=1OC)OC(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 251
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5

Additional information on 3-Bromo-5'-(difluoromethoxy)-2'-methoxypropiophenone

Recent Advances in the Study of 3-Bromo-5'-(difluoromethoxy)-2'-methoxypropiophenone (CAS: 1261759-95-8)

3-Bromo-5'-(difluoromethoxy)-2'-methoxypropiophenone (CAS: 1261759-95-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a bromo-substituted aromatic ring and difluoromethoxy and methoxy functional groups, has shown potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of novel therapeutic agents targeting inflammatory and neurological disorders.

One of the most notable aspects of 3-Bromo-5'-(difluoromethoxy)-2'-methoxypropiophenone is its role as a building block in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective kinase inhibitors, which are critical for modulating signaling pathways involved in cancer and autoimmune diseases. The study highlighted the compound's ability to enhance the binding affinity and selectivity of these inhibitors, thereby improving their therapeutic potential.

In addition to its applications in kinase inhibitor development, recent research has also investigated the compound's potential in the field of neuropharmacology. A preclinical study conducted by researchers at the University of California, San Francisco, explored its use in the synthesis of compounds targeting the GABA_A receptor, a key player in the regulation of neuronal excitability. The findings, published in Neuropharmacology in early 2024, suggested that derivatives of 3-Bromo-5'-(difluoromethoxy)-2'-methoxypropiophenone could serve as promising candidates for the treatment of anxiety and epilepsy.

The synthetic pathways for 3-Bromo-5'-(difluoromethoxy)-2'-methoxypropiophenone have also been a focus of recent investigations. A 2023 paper in Organic Letters detailed an optimized, scalable synthesis route that improves yield and reduces the use of hazardous reagents. This advancement is particularly significant for industrial applications, as it addresses challenges related to cost-effectiveness and environmental sustainability in large-scale production.

Despite these promising developments, challenges remain in the full characterization of the compound's pharmacokinetic and toxicological profiles. Ongoing studies are aimed at elucidating its metabolic stability, bioavailability, and potential off-target effects. These efforts are critical for advancing the compound from the bench to the clinic and ensuring its safety and efficacy in therapeutic applications.

In conclusion, 3-Bromo-5'-(difluoromethoxy)-2'-methoxypropiophenone (CAS: 1261759-95-8) represents a versatile and valuable tool in modern drug discovery. Its applications span multiple therapeutic areas, and recent research has underscored its potential as a key intermediate in the synthesis of bioactive molecules. As studies continue to unravel its full potential, this compound is poised to play a pivotal role in the development of next-generation pharmaceuticals.